Cas no 2227821-65-8 ((1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227821-65-8
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 6283594
• PubChem ID: 165713015
• Update Time: 2025-10-25

(1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• 2227821-65-8
• EN300-1928171

• Inchi： InChI=1S/C8H7ClF3NO2/c1-15-7-5(4(9)2-3-13-7)6(14)8(10,11)12/h2-3,6,14H,1H3/t6-/m0/s1
• InChI Key： JDLCIXLAKASZMB-LURJTMIESA-N
• SMILES： ClC1C=CN=C(C=1[C@@H](C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 241.0117406g/mol
• Monoisotopic Mass: 241.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227821-65-8)

The compound (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227821-65-8) is a chiral fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and methoxypyridine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the scientific community has focused on chiral synthesis and asymmetric catalysis, both of which are critical for developing enantiomerically pure pharmaceuticals. The (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol serves as an excellent example of how fluorine incorporation can enhance metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorinated compounds are explored for their improved pharmacokinetic properties.

The compound's CAS No. 2227821-65-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its 4-chloro-2-methoxypyridine scaffold is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs targeting kinases and GPCRs. This has spurred interest in its potential applications for central nervous system (CNS) disorders and anti-inflammatory agents.

From a synthetic chemistry perspective, the preparation of (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol often involves enantioselective reduction or chiral resolution techniques. These methods are crucial for achieving the desired optical purity, a key requirement in modern drug development. The compound’s trifluoroethyl alcohol functionality also makes it a candidate for further derivatization, such as etherification or esterification, to expand its utility in combinatorial chemistry.

Environmental and regulatory considerations are another hot topic tied to this compound. With increasing scrutiny on green chemistry principles, researchers are exploring sustainable routes for synthesizing fluorinated intermediates like CAS No. 2227821-65-8. This includes catalytic methods that minimize waste and avoid hazardous reagents, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing.

In summary, (1S)-1-(4-chloro-2-methoxypyridin-3-yl)-2,2,2-trifluoroethan-1-ol represents a versatile and scientifically intriguing molecule. Its combination of chirality, fluorine atoms, and heterocyclic architecture positions it as a focal point for innovation in drug design and material science. As the demand for tailor-made fluorochemicals grows, this compound is likely to remain a subject of intensive research and development.